Cas no 1670-81-1 (1H-indole-5-carboxylic acid)
1H-Indole-5-carboxylic acid is a heterocyclic aromatic compound featuring a carboxylic acid functional group at the 5-position of the indole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its indole core is a common motif in bioactive molecules, enabling applications in drug discovery and development. The carboxylic acid group enhances reactivity, facilitating derivatization into esters, amides, or other functionalized compounds. The compound exhibits good stability under standard conditions and is compatible with a range of synthetic transformations. Its purity and well-defined structure make it suitable for research and industrial use in medicinal chemistry and material science.
1H-indole-5-carboxylic acid structure
Product Name:1H-indole-5-carboxylic acid
CAS No:1670-81-1
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD00005678
CID:41769
PubChem ID:87571438
Update Time:2025-06-26
1H-indole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Indole-5-carboxylic Acid
- 5-Pyrimidine Carboxylic Acid
- 1H-INDOLE-5-CARBOXYLIC ACID
- 5-INDOLECARBOXYLIC ACID
- Indole-5-carboxylic aicd
- 5-Carboxyindole
- RARECHEM AL BO 0206
- TIMTEC-BB SBB003951
- 5-Carboxy-1H-indole
- Indolecarboxylicacid,5-
- Indole-5-carboxylic acid ,98%
- PubChem1694
- Indole-5-carboxylicAcid
- indol-5-carboxylic acid
- 5-indole carboxylic acid
- Indole 5-carboxylic acid
- KSC176Q1P
- Jsp003370
- IENZCGNHSIMFJE-U
- Q27455355
- BCP27354
- InChI=1/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12
- BDBM50195791
- 1H-Indole-5-carboxylic acid, radical ion(1+)
- 1670-81-1
- 1H-Indole-5-carboxylicacid
- AM20061193
- MFCD00005678
- I0029
- CHEBI:131778
- F2158-1505
- I-2338
- STR02571
- A15286
- AC-3143
- AKOS000265424
- SB10481
- Indole-5-carboxylic acid, purum, >=98.0% (T)
- Indole-5-carboxylic acid, 99%
- FT-0620501
- NCGC00342345-01
- I-2340
- Indole-5-carboxylic acid, ~95% (TLC)
- SCHEMBL105928
- DTXSID80168218
- NS00025469
- CHEMBL2018158
- SY004023
- CS-D1057
- AB00443749-03
- IENZCGNHSIMFJE-UHFFFAOYSA-N
- EINECS 216-799-6
- EN300-69795
- Z1118536235
- 142396-03-0
- 4ZV
- Indole-5-carboxylic acid, 98%
- CG-0516
- STK503793
- DB-031744
- 5-Carboxyindole;
- DB-291410
- 1H-indole-5-carboxylic acid
-
- MDL： MFCD00005678
- Inchi： 1S/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12)
- InChI Key： IENZCGNHSIMFJE-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2=C(C=CN2)C=1)=O
- BRN： 124391
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.1
- Surface Charge: 0
- Tautomer Count: 3
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.2480 (rough estimate)
- Melting Point: 209.0 to 214.0 deg-C
- Boiling Point: 287.44°C (rough estimate)
- Flash Point: 207.6℃
- Refractive Index: 1.5050 (estimate)
- Solubility: Soluble in ethanol (50 mg/ml), dimethyl sulfoxide and methanol.
- PSA: 53.09000
- LogP: 1.86610
- Solubility: Not determined
1H-indole-5-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R21/22;R36/37/38
- Safety Instruction： S22-S24/25-S36/37/39-S26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
- Safety Term：S26;S36/37/39
- Risk Phrases：R21/22; R36/37/38
1H-indole-5-carboxylic acid Customs Data
- HS CODE：29339990
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-indole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I101996-100g |
1H-indole-5-carboxylic acid |
1670-81-1 | 98% | 100g |
¥2249.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I101996-1g |
1H-indole-5-carboxylic acid |
1670-81-1 | 98% | 1g |
¥59.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I101996-25g |
1H-indole-5-carboxylic acid |
1670-81-1 | 98% | 25g |
¥629.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I101996-5g |
1H-indole-5-carboxylic acid |
1670-81-1 | 98% | 5g |
¥159.90 | 2023-09-02 | |
| AstaTech | 62506-5/G |
INDOLE-5-CARBOXYLIC ACID |
1670-81-1 | 95% | 5g |
$47 | 2023-09-16 | |
| AstaTech | 62506-25/G |
INDOLE-5-CARBOXYLIC ACID |
1670-81-1 | 95% | 25g |
$102 | 2023-09-16 | |
| AstaTech | 62506-100/G |
INDOLE-5-CARBOXYLIC ACID |
1670-81-1 | 95% | 100g |
$246 | 2023-09-16 | |
| Alichem | A199000292-10g |
Indole-5-carboxylic acid |
1670-81-1 | 98% | 10g |
$225.57 | 2022-04-02 | |
| Alichem | A199000292-25g |
Indole-5-carboxylic acid |
1670-81-1 | 98% | 25g |
$310.72 | 2022-04-02 | |
| Fluorochem | 047688-1g |
Indole-5-carboxylic acid. |
1670-81-1 | 97% | 1g |
￡10.00 | 2022-03-01 |
1H-indole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1670-81-1)1H-indole-5-carboxylic acid
Order Number:A15286
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:02
Price ($):220.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1670-81-1)吲哚-5-羧酸 / 5-吲哚甲酸
Order Number:LE2468636
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
1H-indole-5-carboxylic acid Related Literature
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James C. Burnett,Chaemin Lim,Brian D. Peyser,Lalith P. Samankumara,Marina Kovaliov,Raffaele Colombo,Stacie L. Bulfer,Matthew G. LaPorte,Ann R. Hermone,Connor F. McGrath,Michelle R. Arkin,Rick Gussio,Donna M. Huryn,Peter Wipf Org. Biomol. Chem. 2017 15 4096
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Trieu N. Trinh,Eileen A. McLaughlin,Christopher P. Gordon,Ilana R. Bernstein,Victoria J. Pye,Kate A. Redgrove,Adam McCluskey Org. Biomol. Chem. 2017 15 3046
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Suraj Soman,M. A. Rahim,S. Lingamoorthy,Cherumuttathu H. Suresh,Suresh Das Phys. Chem. Chem. Phys. 2015 17 23095
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Shaoze Chang,Hongqiang Liu,Gang Shi,Xiao-Feng Xia,Dawei Wang,Zheng-Chao Duan New J. Chem. 2022 46 15929
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Anjitha Thadathil,Hareesh Pradeep,Deepak Joshy,Yahya A. Ismail,Pradeepan Periyat Mater. Adv. 2022 3 2990
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